Cas no 1597987-70-6 (4-bromo-1-(5,5-dimethyloxolan-2-yl)methyl-1H-pyrazol-3-amine)

• Product Name: 4-bromo-1-(5,5-dimethyloxolan-2-yl)methyl-1H-pyrazol-3-amine
• CAS No: 1597987-70-6
• MF: C₁₀H₁₆BrN₃O
• MW: 274.157541275024
• CID: 6123984
• PubChem ID: 116521763
• Update Time: 2025-10-29

4-bromo-1-(5,5-dimethyloxolan-2-yl)methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-(5,5-dimethyloxolan-2-yl)methyl-1H-pyrazol-3-amine
• 4-bromo-1-[(5,5-dimethyloxolan-2-yl)methyl]-1H-pyrazol-3-amine
• 1597987-70-6
• EN300-1109009

• Inchi： 1S/C10H16BrN3O/c1-10(2)4-3-7(15-10)5-14-6-8(11)9(12)13-14/h6-7H,3-5H2,1-2H3,(H2,12,13)
• InChI Key： OSNRCPINGBMOCX-UHFFFAOYSA-N
• SMILES： BrC1C(N)=NN(C=1)CC1CCC(C)(C)O1

Computed Properties

• Exact Mass: 273.04767g/mol
• Monoisotopic Mass: 273.04767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 53.1Ų

Additional information on 4-bromo-1-(5,5-dimethyloxolan-2-yl)methyl-1H-pyrazol-3-amine

4-Bromo-1-(5,5-Dimethyloxolan-2-yl)methyl-1H-pyrazol-3-amine (CAS No. 1597987-70-6): An Overview

4-Bromo-1-(5,5-dimethyloxolan-2-yl)methyl-1H-pyrazol-3-amine (CAS No. 1597987-70-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties. The presence of the bromine atom and the 5,5-dimethyloxolan ring in the structure imparts additional functionalities that enhance its pharmacological profile.

The chemical structure of 4-bromo-1-(5,5-dimethyloxolan-2-yl)methyl-1H-pyrazol-3-amine is characterized by a pyrazole ring substituted with a bromine atom at the 4-position and a 5,5-dimethyloxolan ring attached to the 1-position through a methyl group. The oxolan ring, also known as a tetrahydrofuran ring, is a five-membered cyclic ether that is commonly found in natural products and synthetic compounds. The combination of these structural elements results in a compound with high chemical stability and potential for modulating various biological pathways.

Recent studies have highlighted the potential of 4-bromo-1-(5,5-dimethyloxolan-2-yl)methyl-1H-pyrazol-3-amine in the treatment of various diseases. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation. This makes it a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, 4-bromo-1-(5,5-dimethyloxolan-2-yl)methyl-1H-pyrazol-3-amine has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. For instance, it has been shown to inhibit the activation of the PI3K/AKT pathway, which is frequently dysregulated in various types of cancer. These findings suggest that 4-bromo-1-(5,5-dimethyloxolan-2-yl)methyl-1H-pyrazol-3-amine could be developed into a novel therapeutic agent for cancer treatment.

The pharmacokinetic properties of 4-bromo-1-(5,5-dimethyloxolan-2-yl)methyl-1H-pyrazol-3-amine have also been studied to assess its suitability for drug development. In animal models, this compound has shown favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life, which are important factors for ensuring effective drug delivery and sustained therapeutic effects.

To further explore the therapeutic potential of 4-bromo-1-(5,5-dimethyloxolan-2-yl)methyl-1H-pyrazol-3-amnine, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of this compound in human subjects with various inflammatory and cancer conditions. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses and has shown promising preliminary efficacy signals.

In conclusion, 4-bromo-1-(5,5-dimethyloxolan-2-yll)methyl-lH-pyrazol-S-amnine (CAS No. 1597987—70—6) represents an exciting advancement in medicinal chemistry with its unique structural features and promising biological activities. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications in medicine. As more data becomes available from clinical trials, it is anticipated that this compound will play a significant role in the development of new therapeutic strategies for treating inflammatory diseases and cancer.